N-[1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-yl]-4-nitrobenzamide

• CAS No.: 890764-63-3
• Product Name: N-[1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-yl]-4-nitrobenzamide
• Molecular Formula: C22H15FN4O3
• Molecular Weight: 402.4 g/mol
• IUPAC Name: N-[2-(2-fluorophenyl)-5-phenylpyrazol-3-yl]-4-nitrobenzamide
• Standard InChI: InChI=1S/C22H15FN4O3/c23-18-8-4-5-9-20(18)26-21(14-19(25-26)15-6-2-1-3-7-15)24-22(28)16-10-12-17(13-11-16)27(29)30/h1-14H,(H,24,28)
• Standard InChIKey: BRAZLURTFMCAHU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN(C(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4F
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4F
• Appearance: Solid powder
• Description: VU 1545 is a positive allosteric modulator of metabotropic glutamate receptor type 5 (mGluR-5) (EC50 = 9.6 nM, Ki = 156 nM at rat mGluR-5).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-nitro-N-(1-(2-fluorophenyl)-3-phenyl-1H-pyrazol-5-yl)benzamide; VU 1545; VU-1545; VU1545
• Reference: 1: Xue F, Stoica BA, Hanscom M, Kabadi SV, Faden AI. Positive allosteric modulators (PAMs) of metabotropic glutamate receptor 5 (mGluR5) attenuate microglial activation. CNS Neurol Disord Drug Targets. 2014;13(4):558-66. PubMed PMID: 24168364.; 2: de Paulis T, Hemstapat K, Chen Y, Zhang Y, Saleh S, Alagille D, Baldwin RM, Tamagnan GD, Conn PJ. Substituent effects of N-(1,3-diphenyl-1H-pyrazol-5-yl)benzamides on positive allosteric modulation of the metabotropic glutamate-5 receptor in rat cortical astrocytes. J Med Chem. 2006 Jun 1;49(11):3332-44. PubMed PMID: 16722652.
• PubChem Compound: 11625520
• Last Modified: Nov 11 2021